1-(2-Furyl)-1-ethanone oxime

• IUPAC Name: (NE)-N-[1-(furan-2-yl)ethylidene]hydroxylamine
• InChI: InChI=1S/C6H7NO2/c1-5(7-8)6-3-2-4-9-6/h2-4,8H,1H3/b7-5+
• InChI Key: RCUXWEHXMOUJCX-FNORWQNLSA-N
• Canonical SMILES: CC(=NO)C1=CC=CO1
• Isomeric SMILES: C/C(=N\O)/C1=CC=CO1
• Molecular Formula: C6H7NO2
• Molecular Weight: 125.13 g/mol
• CAS RN: 5007-50-1

Description

Oximes are a class of organic compounds featuring a C=N-OH functional group. They are often used in diverse laboratory and industrial applications. They have medical importance as active components of certain drugs and exhibit various biological activities.

Synthesis Analysis

Oximes can be synthesized through the reaction of a carbonyl compound (aldehyde or ketone) with hydroxylamine. The synthesis of specific oximes would depend on the starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of an oxime typically consists of a carbon-nitrogen double bond (C=N) and a hydroxyl group (OH) attached to the nitrogen. The exact structure of “1-(2-Furyl)-1-ethanone oxime” would need to be determined through methods such as X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

Oximes can undergo a variety of chemical reactions, including metal-involving reactions. These reactions can lead to the synthesis of oxime-based metal complexes, functionalization of the oxime group, and preparation of new classes of organic species.

Physical And Chemical Properties Analysis

The physical and chemical properties of an oxime would depend on its specific structure. These properties could include its boiling point, vapor pressure, enthalpy of vaporization, flash point, and refractive index.

Scientific Research Applications

Enantioselective Synthesis and Chiral Building Blocks

1-(2-Furyl)-1-ethanone oxime has been utilized in the enantioselective synthesis of important chiral building blocks. For example, its conversion into oximes and subsequent reduction has enabled the synthesis of both enantiomers of 2-amino-2-(2-furyl)ethan-1-ol, a significant chiral building block, with high enantiomeric excess (ee) up to 96% (Demir et al., 2003).

Novel Compounds Synthesis

Research has demonstrated the synthesis of novel 4-furyl substituted 3-imidazoline 3-oxides through the reaction of 2-bromo-1-(2-furanyl)ethanone oxime with aromatic amines and aldehydes. This one-pot procedure highlights the compound's role in creating new chemical entities with potential applications in various fields (Özden Özel Güven, 2007).

Hydrodeoxygenation in Bio-oil Upgrading

The hydrodeoxygenation (HDO) of 2-furyl methyl ketone, a model compound for bio-oil derived from Saccharina Japonica Alga pyrolysis, into valuable hydrocarbons like methyl cyclopentane demonstrates the compound's potential in bio-oil upgrading. This process contributes to the development of sustainable energy resources (Le et al., 2014).

Material Science and Electrochemical Studies

Studies on Fischer carbene complexes containing 1-(2-Furyl)-1-ethanone oxime derivatives have provided insights into the electrochemical behavior and structure of novel materials. Such research contributes to the development of new materials with potential applications in electronic devices and catalysis (Landman et al., 2014).

Intermolecular Hydrogen Bonding and Structural Analysis

The synthesis and X-ray diffraction studies of 1,2-diaryl(3-pyridyl)ethanone oximes have shed light on intermolecular hydrogen bonding networks, essential for understanding molecular interactions and designing functional materials (Alcalde et al., 2008).

Mechanism of Action

Target of Action

Similar compounds such as{ [5- (5-nitro-2-furyl)-1,3,4-oxadiazol-2-yl]thio}acetic acid have been found to target the protein aldose reductase . Aldose reductase is an enzyme involved in the polyol pathway of glucose metabolism and plays a role in various pathologies related to diabetes and oxidative stress.

Mode of Action

Compounds with similar structures, such as yc-1 (lificiguat, 3- (5′-hydroxymethyl-2′-furyl)-1-benzylindazole), have been shown to stimulate platelet-soluble guanylate cyclase and indirectly elevate platelet cyclic guanosine monophosphate (cgmp) levels . This suggests that 1-(2-Furyl)-1-ethanone oxime might interact with its targets in a similar manner, leading to changes in cellular signaling pathways.

Biochemical Pathways

Furfural can be converted into high-value-added chemicals, including furfurylamine, C6 carboxylic acid, i.e., furandicarboxylic acid, furfural alcohol, aromatics, levulinic acid, maleic acid, succinic acid, furoic acid, and cyclopentanone .

Pharmacokinetics

If cefuroxime axetil is given with food, absorption values can increase by 52% compared to fasting patients . This suggests that 1-(2-Furyl)-1-ethanone oxime might have similar ADME properties and bioavailability.

Result of Action

Similar compounds like yc-1 have been shown to exhibit antiplatelet activity, anticancer activities, reverse chemoresistance, retinal neovascularization inhibition, neural protection, and decreased allergic inflammatory gene expression .

Action Environment

Similar compounds like furfural are produced from agricultural resources containing xylose or xylan, such as wood wastes and corn cob . This suggests that the production and action of 1-(2-Furyl)-1-ethanone oxime might be influenced by environmental factors related to these resources.

Safety and Hazards

The safety and hazards associated with an oxime would depend on its specific structure. Some oximes are known to be toxic and may pose risks to human health. It’s important to refer to the specific Safety Data Sheet (SDS) for “1-(2-Furyl)-1-ethanone oxime” for accurate safety and hazard information.

Future Directions

The field of oxime research is continually evolving, with new synthetic methods and applications being developed. Future directions could include the development of more efficient synthetic routes, the discovery of new biological activities, and the design of oximes with improved safety profiles.